Cas no 866727-31-3 (6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866727-31-3
• MF: C₂₇H₂₅NO₅
• MW: 443.491107702255
• CID: 6545785
• Update Time: 2025-10-30

6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-[(3-methylphenyl)methyl]-

• Inchi： 1S/C27H25NO5/c1-17-6-5-7-18(12-17)15-28-16-22(26(29)19-8-10-20(31-2)11-9-19)27(30)21-13-24(32-3)25(33-4)14-23(21)28/h5-14,16H,15H2,1-4H3
• InChI Key： ROJQHBGUQJLHOL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(C=C(OC)C(OC)=C2)C(=O)C(C(=O)C2=CC=C(OC)C=C2)=C1

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 641.4±55.0 °C(Predicted)
• pka: 1.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 6,7-Dimethoxy-3-(4-Methoxybenzoyl)-1-(3-Methylphenyl)methyl-1,4-Dihydroquinolin-4-One (CAS No. 866727-31-3)

6,7-Dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one, with the CAS number 866727-31-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The intricate structure of this compound, characterized by multiple functional groups such as methoxy and methyl substituents, benzoyl moieties, and a quinoline ring system, contributes to its unique pharmacological profile.

The chemical structure of 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one is composed of a central quinoline ring system with various substituents that enhance its biological activity. The presence of methoxy groups at positions 6 and 7 on the quinoline ring increases the compound's lipophilicity and stability. The 4-methoxybenzoyl group attached to position 3 of the quinoline ring further enhances its pharmacological properties by providing additional hydrophobic interactions and electronic effects. The 1-(3-methylphenyl)methyl substituent at position 1 adds steric bulk and influences the compound's binding affinity to specific receptors.

Recent studies have highlighted the potential therapeutic applications of 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anticancer activity against various human cancer cell lines. The researchers found that it selectively inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, the compound was shown to have low cytotoxicity towards normal cells, making it a promising candidate for further development as an anticancer agent.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2021, 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one was evaluated for its anti-inflammatory properties. The results indicated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

The pharmacokinetic properties of 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one have also been investigated. A study published in European Journal of Pharmaceutical Sciences in 2020 reported that this compound has favorable oral bioavailability and a moderate half-life in vivo. These properties make it suitable for oral administration and suggest potential for development as an orally active drug.

To further enhance the therapeutic potential of 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one, researchers are exploring various structural modifications. For example, substituting different functional groups at various positions on the quinoline ring can alter the compound's biological activity and pharmacokinetic profile. These efforts aim to optimize the compound's efficacy while minimizing side effects.

In conclusion, 6,7-dimethoxy-3-(4-methoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866727-31-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.